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Compound of Interest

Compound Name: quadranoside III

Cat. No.: B2781449 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of Quadranoside III, a triterpene

glucoside isolated from the seeds of Combretum quadrangulare. The information presented

herein is compiled from publicly available scientific literature, with a focus on its chemical

structure, properties, and biological activities.

Chemical Structure and Identification
Quadranoside III is a complex natural product belonging to the triterpene glycoside family. Its

chemical identity has been established through spectroscopic analysis, primarily Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS).

The definitive structure of Quadranoside III was reported in the Journal of Natural Products in

2000. While a 2D structural image is not available in the public domain, its chemical identifiers

provide a precise description of its topology and stereochemistry.
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Identifier Value

Molecular Formula C36H58O11[1]

InChI

InChI=1S/C36H58O11/c1-31(17-38)10-12-

36(30(45)47-29-27(43)26(42)25(41)22(16-

37)46-29)13-11-34(4)19(20(36)14-31)6-7-24-

32(2)15-21(40)28(44)33(3,18-39)23(32)8-9-

35(24,34)5/h6,20-29,37-44H,7-18H2,1-

5H3/t20-,21+,22+,23+,24+,25+,26-,27+,28-,29-,

31+,32-,33-,34+,35+,36-/m0/s1[1]

InChIKey FZEKJLLBSCAOPU-ZIFCEQGUSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of Quadranoside III is presented in the table

below. This data is essential for its handling, formulation, and analytical characterization.

Property Value Source

Molecular Weight 666.8 g/mol [1]

Exact Mass 666.397913 g/mol [1]

Appearance Not reported -

Solubility
Soluble in Pyridine-d5 (for

NMR)
[1]

Optical Rotation Not publicly available -

Experimental Protocols
The following sections detail the methodologies for the isolation of Quadranoside III and the

assessment of its biological activity, as inferred from the primary literature.

Isolation and Purification of Quadranoside III
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The isolation of Quadranoside III from the seeds of Combretum quadrangulare is a multi-step

process involving extraction and chromatography. The general workflow is depicted below.
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Figure 1: General workflow for the isolation of Quadranoside III.
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Detailed Steps:

Extraction: The dried and powdered seeds of Combretum quadrangulare are subjected to

exhaustive extraction with methanol at room temperature. The resulting extract is then

concentrated under reduced pressure to yield a crude methanol extract.

Solvent Partitioning: The crude extract is suspended in water and successively partitioned

with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to

separate compounds based on their polarity.

Column Chromatography: The methanol-soluble fraction, which contains the triterpene

glycosides, is subjected to column chromatography on a Diaion HP-20 resin, eluting with a

gradient of methanol in water.

Silica Gel Chromatography: Fractions containing compounds of interest are further purified

by silica gel column chromatography using a gradient of chloroform and methanol.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification of

Quadranoside III is achieved by preparative reverse-phase HPLC to yield the pure

compound.

Hepatoprotective Activity Assay
The potential of Quadranoside III to protect liver cells from damage was assessed using an in-

vitro model of D-galactosamine (D-GalN) and Tumor Necrosis Factor-alpha (TNF-α)-induced

cytotoxicity in primary cultured mouse hepatocytes.
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Figure 2: Experimental workflow for the hepatoprotective assay.

Protocol:

Hepatocyte Isolation and Culture: Primary hepatocytes are isolated from mice and cultured

in appropriate media.
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Treatment: The cultured hepatocytes are pre-treated with varying concentrations of

Quadranoside III for a specified period.

Induction of Cytotoxicity: Following pre-treatment, the cells are exposed to a combination of

D-galactosamine and TNF-α to induce apoptosis.

Incubation: The treated cells are incubated for 24 hours.

Assessment of Cell Viability: Cell viability is determined using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic

activity of viable cells.

Data Analysis: The percentage of cell protection is calculated by comparing the viability of

cells treated with Quadranoside III to that of untreated control cells and cells treated with D-

GalN/TNF-α alone.

Biological Activity and Signaling Pathways
The primary biological activity investigated for Quadranoside III is its potential

hepatoprotective effect. The study that first described this compound reported that among the

five new quadranosides isolated (I-V), compounds I, II, and V showed significant

hepatoprotective effects against D-galactosamine (D-GalN)/TNF-α-induced cell death in

primary cultured mouse hepatocytes. This suggests that Quadranoside III did not exhibit

significant activity in this particular assay.

The mechanism of D-GalN/TNF-α-induced hepatotoxicity involves the activation of the extrinsic

apoptosis pathway. A simplified representation of this signaling cascade is provided below.
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Figure 3: Simplified signaling pathway of TNF-α-induced apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2781449?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Quadranoside III is a well-characterized triterpene glycoside from Combretum quadrangulare.

While its chemical structure and properties have been defined, initial biological screening for

hepatoprotective activity did not show significant effects in the D-galactosamine/TNF-α-induced

cytotoxicity model. Further research may be warranted to explore other potential biological

activities of this complex natural product. This technical guide provides a foundational resource

for scientists interested in the study of Quadranoside III and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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